Cas no 1203121-01-0 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,1,3-benzothiadiazole-5-carboxamide)

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,1,3-benzothiadiazole-5-carboxamide structure
1203121-01-0 structure
Product Name:N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,1,3-benzothiadiazole-5-carboxamide
CAS No:1203121-01-0
MF:C20H13N5OS
MW:371.415121793747
CID:6014523
PubChem ID:45503805
Update Time:2024-01-16

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,1,3-benzothiadiazole-5-carboxamide
    • N-[3-(1H-benzimidazol-2-yl)phenyl]-2,1,3-benzothiadiazole-5-carboxamide
    • F5773-1877
    • N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-2,1,3-benzothiadiazole-5-carboxamide
    • N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
    • 1203121-01-0
    • AKOS024518110
    • Inchi: 1S/C20H13N5OS/c26-20(13-8-9-17-18(11-13)25-27-24-17)21-14-5-3-4-12(10-14)19-22-15-6-1-2-7-16(15)23-19/h1-11H,(H,21,26)(H,22,23)
    • InChI Key: NXASKLMCESVPMV-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC(C(NC3=CC=CC(C4NC5=CC=CC=C5N=4)=C3)=O)=CC2=NS1

Computed Properties

  • Exact Mass: 371.08408123g/mol
  • Monoisotopic Mass: 371.08408123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 112Ų

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>

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